2-(4-Hydroxyphenylazo)benzoic acid
2-(4-Hydroxyphenylazo)benzoic acid
2-(4-hydroxyphenylazo)benzoic acid is an azo compound that is azobenzene in which one phenyl group is substituted at position 4 by a hydroxy group, while the other phenyl group is substituted at position 2 by a carboxy group. It is used as a matrix in matrix-assisted laser desorption/ionization (MALDI) mass spectrometry. It has a role as a MALDI matrix material. It is an azo compound, a member of phenols and a monocarboxylic acid. It derives from an azobenzene.
Brand Name:
Vulcanchem
CAS No.:
1634-82-8
VCID:
VC0156619
InChI:
InChI=1S/C13H10N2O3/c16-10-7-5-9(6-8-10)14-15-12-4-2-1-3-11(12)13(17)18/h1-8,16H,(H,17,18)
SMILES:
C1=CC=C(C(=C1)C(=O)O)N=NC2=CC=C(C=C2)O
Molecular Formula:
C13H10N2O3
Molecular Weight:
242.23 g/mol
2-(4-Hydroxyphenylazo)benzoic acid
CAS No.: 1634-82-8
Main Products
VCID: VC0156619
Molecular Formula: C13H10N2O3
Molecular Weight: 242.23 g/mol
| CAS No. | 1634-82-8 |
|---|---|
| Product Name | 2-(4-Hydroxyphenylazo)benzoic acid |
| Molecular Formula | C13H10N2O3 |
| Molecular Weight | 242.23 g/mol |
| IUPAC Name | 2-[(4-hydroxyphenyl)diazenyl]benzoic acid |
| Standard InChI | InChI=1S/C13H10N2O3/c16-10-7-5-9(6-8-10)14-15-12-4-2-1-3-11(12)13(17)18/h1-8,16H,(H,17,18) |
| Standard InChIKey | FBVSMDPNVYJNON-UHFFFAOYSA-N |
| Isomeric SMILES | C1=CC=C(C(=C1)C(=O)O)NN=C2C=CC(=O)C=C2 |
| SMILES | C1=CC=C(C(=C1)C(=O)O)N=NC2=CC=C(C=C2)O |
| Canonical SMILES | C1=CC=C(C(=C1)C(=O)O)N=NC2=CC=C(C=C2)O |
| Description | 2-(4-hydroxyphenylazo)benzoic acid is an azo compound that is azobenzene in which one phenyl group is substituted at position 4 by a hydroxy group, while the other phenyl group is substituted at position 2 by a carboxy group. It is used as a matrix in matrix-assisted laser desorption/ionization (MALDI) mass spectrometry. It has a role as a MALDI matrix material. It is an azo compound, a member of phenols and a monocarboxylic acid. It derives from an azobenzene. |
| Synonyms | 2-((4'-hydroxyphenyl)azo)benzoic acid 2-(4'-hydroxybenzene)azobenzoic acid HABA |
| PubChem Compound | 74215 |
| Last Modified | Nov 11 2021 |
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